Cas no 87026-45-7 (4-Chloro-5-methoxy-2-(methylthio)pyrimidine)

4-Chloro-5-methoxy-2-(methylthio)pyrimidine is a versatile pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive chloro and methylthio groups enable efficient functionalization, making it valuable for constructing complex heterocyclic compounds. The methoxy substituent enhances stability and influences electronic properties, facilitating selective modifications. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and crop protection agents due to its well-defined reactivity profile. High purity and consistent quality ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its structural features make it a preferred choice for researchers seeking precise control in synthetic pathways.
4-Chloro-5-methoxy-2-(methylthio)pyrimidine structure
87026-45-7 structure
Product Name:4-Chloro-5-methoxy-2-(methylthio)pyrimidine
CAS No:87026-45-7
MF:C6H7ClN2OS
MW:190.650578737259
MDL:MFCD00223689
CID:722970
PubChem ID:243511
Update Time:2025-10-22

4-Chloro-5-methoxy-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-chloro-5-methoxy-2-(methylthio)-
    • 4-CHLORO-5-METHOXY-2-(METHYLSULFANYL)PYRIMIDINE
    • 4-Chloro-5-Methoxy-2-(Methylthio)pyriMidine
    • 4-chloro-5-methoxy-2-methylsulfanylpyrimidine
    • C6H7ClN2OS
    • 4-Chlor-5-methoxy-2-methylmercapto-pyrimidin
    • 4-Chlor-5-methoxy-2-methylthio-pyrimidin
    • 4-Chloro-5-methoxy-2-methylthiopyrimidine
    • chloromethoxymethylsulfanylpyrimidine
    • pyrimidine,4-chloro-5-methoxy-2-(methylthio)
    • 4-chloro-5-methoxy-2-methylsulfanyl-pyrimidine
    • NSC53416
    • SWERHXRSRVRUFG-UHFFFAOYSA-N
    • SBB091204
    • FCH840583
    • HP21484
    • HC210548
    • AK325759
    • 5-m
    • 4-Chloro-5-methoxy-2-(methylthio)pyrimidine (ACI)
    • NSC 53416
    • 4J-396S
    • DTXSID50287920
    • NSC-53416
    • 5-methoxy-4-chloro-2-methylthio-pyrimidine
    • SCHEMBL167812
    • MFCD00223689
    • CS-0045718
    • 87026-45-7
    • 2-methylsulphenyl-4-chloro-5-methoxy-pyrimidine
    • C76843
    • J-515058
    • InChI=1/C6H7ClN2OS/c1-10-4-3-8-6(11-2)9-5(4)7/h3H,1-2H
    • SB57817
    • AKOS005070420
    • 4-Chloro-5-methoxy-2-(methylthio)pyrimidine
    • MDL： MFCD00223689
    • Inchi： 1S/C6H7ClN2OS/c1-10-4-3-8-6(11-2)9-5(4)7/h3H,1-2H3
    • InChI Key： SWERHXRSRVRUFG-UHFFFAOYSA-N
    • SMILES： ClC1C(OC)=CN=C(SC)N=1

Computed Properties

  • Exact Mass: 189.99700
  • Monoisotopic Mass: 189.9967617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 60.3

Experimental Properties

  • Melting Point: 73-77°
  • Boiling Point: 285.5°C at 760 mmHg
  • PSA: 60.31000
  • LogP: 1.86050

4-Chloro-5-methoxy-2-(methylthio)pyrimidine Security Information

4-Chloro-5-methoxy-2-(methylthio)pyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Chloro-5-methoxy-2-(methylthio)pyrimidine Production Method

Production Method 1

109-94-4 109-94-4
2986-19-8 2986-19-8
87026-45-7 87026-45-7
Reaction Conditions
1.1 Reagents: Sodium Solvents: Diethyl ether ;  0 °C; 4 h, rt
1.2 Reagents: Water ;  cooled
1.3 Reagents: Potassium hydroxide ;  40 min, rt; 1 h, rt → 65 °C; cooled
1.4 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
2.1 Reagents: Phosphorus oxychloride ;  0 °C; 1 h, 0 °C → 80 °C; 80 °C → rt
2.2 Reagents: Ammonia Solvents: Water ;  neutralized, rt
Reference
Synthesis and Antitumor Activity of Novel N-Benzoyl-N'-substituted Pyrimidinyl (Thio)semicarbazide Derivatives
Song, Gaopeng; et al, Letters in Drug Design & Discovery, 2016, 13(4), 329-334

Production Method 2

109-94-4 109-94-4
87026-45-7 87026-45-7
Reaction Conditions
1.1 Reagents: Sodium Solvents: Methanol
2.1 -
3.1 Reagents: Phosphorus oxychloride
Reference
Design, synthesis and biological activities evaluation of N-(substituted benzoyl)-N'-4,7-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidine (thio) ureas
Wei, Kailun; et al, Youji Huaxue, 2020, 40(7), 2127-2134

Production Method 3

109-94-4 109-94-4
87026-45-7 87026-45-7
Reaction Conditions
1.1 Reagents: Sodium Solvents: Diethyl ether ;  cooled
1.2 cooled; 4 h, rt
1.3 Reagents: Water ;  cooled
2.1 Reagents: Potassium hydroxide Solvents: Water ;  40 min; 1 h, 65 °C; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
3.1 Reagents: Phosphorus oxychloride ;  cooled; 1 h, 80 °C; cooled
3.2 Reagents: Ammonia Solvents: Water ;  neutralized, cooled
Reference
Design, synthesis and biological activities of N-(substituted benzoyl)-N'-(5-methoxyl-2-methylsulfanylpyrimidin-4-amino)(thio)ureas
Li, Chengkun; et al, Youji Huaxue, 2014, 34(11), 2296-2303

Production Method 4

1671-08-5 1671-08-5
87026-45-7 87026-45-7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0 °C; 1 h, 0 °C → 80 °C; 80 °C → rt
1.2 Reagents: Ammonia Solvents: Water ;  neutralized, rt
Reference
Synthesis and Antitumor Activity of Novel N-Benzoyl-N'-substituted Pyrimidinyl (Thio)semicarbazide Derivatives
Song, Gaopeng; et al, Letters in Drug Design & Discovery, 2016, 13(4), 329-334

Production Method 5

1671-08-5 1671-08-5
87026-45-7 87026-45-7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  cooled; 1 h, 80 °C; cooled
1.2 Reagents: Ammonia Solvents: Water ;  neutralized, cooled
Reference
Design, synthesis and biological activities of N-(substituted benzoyl)-N'-(5-methoxyl-2-methylsulfanylpyrimidin-4-amino)(thio)ureas
Li, Chengkun; et al, Youji Huaxue, 2014, 34(11), 2296-2303

Production Method 6

2986-19-8 2986-19-8
104151-54-4 104151-54-4
87026-45-7 87026-45-7
Reaction Conditions
1.1 -
2.1 Reagents: Phosphorus oxychloride
Reference
Design, synthesis and biological activities evaluation of N-(substituted benzoyl)-N'-4,7-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidine (thio) ureas
Wei, Kailun; et al, Youji Huaxue, 2020, 40(7), 2127-2134

Production Method 7

2986-19-8 2986-19-8
104151-54-4 104151-54-4
87026-45-7 87026-45-7
Reaction Conditions
1.1 Reagents: Potassium hydroxide ;  40 min, rt; 1 h, rt → 65 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
2.1 Reagents: Phosphorus oxychloride ;  0 °C; 1 h, 0 °C → 80 °C; 80 °C → rt
2.2 Reagents: Ammonia Solvents: Water ;  neutralized, rt
Reference
Synthesis and Antitumor Activity of Novel N-Benzoyl-N'-substituted Pyrimidinyl (Thio)semicarbazide Derivatives
Song, Gaopeng; et al, Letters in Drug Design & Discovery, 2016, 13(4), 329-334

Production Method 8

2986-19-8 2986-19-8
104151-54-4 104151-54-4
87026-45-7 87026-45-7
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  40 min; 1 h, 65 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
2.1 Reagents: Phosphorus oxychloride ;  cooled; 1 h, 80 °C; cooled
2.2 Reagents: Ammonia Solvents: Water ;  neutralized, cooled
Reference
Design, synthesis and biological activities of N-(substituted benzoyl)-N'-(5-methoxyl-2-methylsulfanylpyrimidin-4-amino)(thio)ureas
Li, Chengkun; et al, Youji Huaxue, 2014, 34(11), 2296-2303

Production Method 9

109-94-4 109-94-4
2986-19-8 2986-19-8
87026-45-7 87026-45-7
Reaction Conditions
1.1 Reagents: Sodium Solvents: Diethyl ether ;  cooled
1.2 cooled; 4 h, rt
1.3 Reagents: Water ;  cooled
1.4 Reagents: Potassium hydroxide Solvents: Water ;  40 min; 1 h, 65 °C; cooled
1.5 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
2.1 Reagents: Phosphorus oxychloride ;  cooled; 1 h, 80 °C; cooled
2.2 Reagents: Ammonia Solvents: Water ;  neutralized, cooled
Reference
Design, synthesis and biological activities of N-(substituted benzoyl)-N'-(5-methoxyl-2-methylsulfanylpyrimidin-4-amino)(thio)ureas
Li, Chengkun; et al, Youji Huaxue, 2014, 34(11), 2296-2303

Production Method 10

109-94-4 109-94-4
87026-45-7 87026-45-7
Reaction Conditions
1.1 Reagents: Sodium Solvents: Diethyl ether ;  0 °C; 4 h, rt
1.2 Reagents: Water ;  cooled
2.1 Reagents: Potassium hydroxide ;  40 min, rt; 1 h, rt → 65 °C; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
3.1 Reagents: Phosphorus oxychloride ;  0 °C; 1 h, 0 °C → 80 °C; 80 °C → rt
3.2 Reagents: Ammonia Solvents: Water ;  neutralized, rt
Reference
Synthesis and Antitumor Activity of Novel N-Benzoyl-N'-substituted Pyrimidinyl (Thio)semicarbazide Derivatives
Song, Gaopeng; et al, Letters in Drug Design & Discovery, 2016, 13(4), 329-334

4-Chloro-5-methoxy-2-(methylthio)pyrimidine Raw materials

4-Chloro-5-methoxy-2-(methylthio)pyrimidine Preparation Products

4-Chloro-5-methoxy-2-(methylthio)pyrimidine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:87026-45-7)4-CHLORO-5-METHOXY-2-(METHYLSULFANYL)PYRIMIDINE
Order Number:sfd17408
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Additional information on 4-Chloro-5-methoxy-2-(methylthio)pyrimidine

Comprehensive Overview of 4-Chloro-5-methoxy-2-(methylthio)pyrimidine (CAS No. 87026-45-7)

4-Chloro-5-methoxy-2-(methylthio)pyrimidine (CAS No. 87026-45-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-methoxy-methylthio substitution pattern, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C6H7ClN2OS, combines reactive sites that enable diverse chemical modifications, making it valuable for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 4-Chloro-5-methoxy-2-(methylthio)pyrimidine has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers frequently search for "pyrimidine-based drug intermediates" or "CAS 87026-45-7 suppliers," reflecting its commercial and academic relevance. The compound’s methoxy and methylthio groups enhance its solubility and reactivity, which are critical for optimizing pharmacokinetic properties in medicinal chemistry.

From an industrial perspective, 87026-45-7 is often discussed alongside "green chemistry" trends, as manufacturers seek eco-friendly synthesis routes. Innovations such as catalytic C-H activation and microwave-assisted reactions have been explored to improve the efficiency of producing this pyrimidine derivative. These advancements align with global efforts to reduce waste and energy consumption in chemical production.

The compound’s stability under various pH conditions makes it suitable for high-throughput screening (HTS) in drug development. Laboratories frequently inquire about "4-Chloro-5-methoxy-2-(methylthio)pyrimidine solubility" or "storage recommendations for CAS 87026-45-7," highlighting practical considerations for handling. Proper storage in amber vials at controlled temperatures ensures prolonged shelf life, a detail emphasized by suppliers.

Emerging applications of 4-Chloro-5-methoxy-2-(methylthio)pyrimidine include its use in OLED materials and organic semiconductors, where its electron-rich pyrimidine core contributes to charge transport properties. This intersection of pharmaceuticals and materials science underscores its multidisciplinary importance. Searches for "pyrimidine derivatives in electronics" have risen, reflecting growing interest in dual-purpose compounds.

Quality control protocols for CAS 87026-45-7 typically involve HPLC and NMR spectroscopy to verify purity, a critical factor for end-users. Analytical data sheets often reference "chromatographic methods for pyrimidine analysis," addressing common queries from quality assurance teams. Regulatory compliance, such as REACH certification, further ensures its safe use in research and industrial settings.

In summary, 4-Chloro-5-methoxy-2-(methylthio)pyrimidine (CAS No. 87026-45-7) exemplifies the strategic value of functionalized pyrimidines in modern chemistry. Its adaptability across drug design, agrochemicals, and advanced materials positions it as a compound of enduring scientific and commercial interest.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:87026-45-7)4-CHLORO-5-METHOXY-2-(METHYLSULFANYL)PYRIMIDINE
sfd17408
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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